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Compound Name: 2-(5-Phenylthiazol-2-yl)aniline

Cat. No.: B1466857 Get Quote

Introduction

Thiazole, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, serves

as a cornerstone scaffold in medicinal chemistry.[1][2] Its unique structural and electronic

properties allow for versatile interactions with a multitude of biological targets, making it a

"privileged structure" in drug discovery.[3][4] Thiazole derivatives are integral to numerous

clinically approved drugs, including the antiretroviral agent Ritonavir, the antimicrobial

Sulfathiazole, and the anticancer drug Dasatinib.[1][2][5] The aromatic nature of the thiazole

ring facilitates robust interactions with biological receptors, while its stability and synthetic

tractability enable the creation of diverse chemical libraries.[3][6] This technical guide provides

an in-depth exploration of the therapeutic potential of thiazole compounds, focusing on their

synthesis, mechanisms of action across various diseases, and the experimental protocols used

for their evaluation. It is intended for researchers, scientists, and drug development

professionals seeking to leverage this versatile scaffold in the creation of novel therapeutics.

Synthesis of Thiazole Derivatives
The construction of the thiazole ring is a fundamental step in the development of new

therapeutic agents. Several synthetic methodologies exist, with the Hantzsch thiazole synthesis

being one of the most reliable and widely used methods.[7]

Hantzsch Thiazole Synthesis
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Developed in 1887, the Hantzsch synthesis is a classic condensation reaction.[7] It typically

involves the reaction of an α-haloketone with a thioamide or a related compound like thiourea.

[7] The reaction proceeds via a nucleophilic attack, followed by cyclization and dehydration to

form the thiazole ring. This method is highly versatile and allows for the synthesis of a wide

range of substituted thiazoles.[7]
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1. Seed Cancer Cells
in 96-well Plate
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(Varying Concentrations)

3. Incubate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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